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Compound of Interest

Compound Name: Desertomycin A

Cat. No.: B10814742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of Desertomycin A stock

solutions for various experimental applications. Adherence to these guidelines will ensure

solution integrity and reproducibility of experimental results.

Physicochemical Properties of Desertomycin A
A comprehensive understanding of Desertomycin A's properties is crucial for accurate stock

solution preparation. Key data is summarized in the table below.
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Property Value Source

CAS Number 121820-50-6 [1][2][3]

Molecular Formula C₆₁H₁₀₉NO₂₁ [1][2][4]

Molecular Weight 1192.5 g/mol [2][3][4]

Appearance White solid [2]

Solubility

Soluble in Dimethyl sulfoxide

(DMSO), Dimethylformamide

(DMF), ethanol, and methanol.

Limited solubility in water.

[2][3][5]

Storage (Powder) -20°C for up to 3 years. [1]

Storage (In Solvent) -80°C for up to 1 year. [1]

Recommended Solvents and Storage Conditions
The choice of solvent is critical for maintaining the stability and activity of Desertomycin A. The

following table provides recommendations for solvent selection and subsequent storage of the

stock solution.
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Solvent Recommended for
Storage
Temperature

Notes

DMSO
Cell-based assays,

general use
-80°C

DMSO is a versatile

solvent suitable for

most applications.

Ensure the final

concentration of

DMSO in the

experimental medium

is non-toxic to the

cells (typically <0.5%).

Methanol

Analytical purposes

(e.g., HPLC, MS),

some bioassays

-80°C

Can be used when

DMSO is not suitable

for the experimental

system. Ensure

complete evaporation

if used for applications

where methanol is not

tolerated.

Ethanol Certain bioassays -80°C

Similar to methanol,

ensure compatibility

with the experimental

setup.

Experimental Protocol: Preparation of a 10 mg/mL
Desertomycin A Stock Solution
This protocol details the steps for preparing a 10 mg/mL stock solution of Desertomycin A in

DMSO. This concentration is a convenient starting point for subsequent dilutions to working

concentrations.

Materials:

Desertomycin A powder
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Anhydrous, sterile Dimethyl sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator water bath

Procedure:

Pre-handling Preparation: Allow the vial of Desertomycin A powder to equilibrate to room

temperature before opening to prevent condensation of moisture. If the powder is adhered to

the vial walls, centrifuge the vial briefly at a low speed (e.g., 3000 rpm) for a few minutes to

collect all the powder at the bottom.[1]

Calculating Required Solvent Volume: To prepare a 10 mg/mL stock solution from 1 mg of

Desertomycin A, the required volume of DMSO is calculated as follows:

Volume (mL) = Mass (mg) / Concentration (mg/mL) Volume (mL) = 1 mg / 10 mg/mL = 0.1

mL = 100 µL

Dissolution: a. Carefully add 100 µL of sterile DMSO to the vial containing 1 mg of

Desertomycin A powder. b. Tightly cap the vial and vortex thoroughly for 1-2 minutes to

facilitate dissolution. c. Visually inspect the solution to ensure all the powder has dissolved

and the solution is clear. If dissolution is slow or incomplete, sonication in a water bath for 5-

10 minutes can be beneficial.[1]

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

(e.g., 10-20 µL) in sterile microcentrifuge tubes. b. Clearly label each aliquot with the

compound name, concentration, solvent, and date of preparation. c. Store the aliquots at

-80°C for long-term storage, where they are expected to be stable for up to one year.[1]

Preparation of Working Solutions
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For most experiments, the stock solution will need to be further diluted to a working

concentration. For example, a recent study reported an EC₅₀ of 25 µg/mL for the anti-

Mycobacterium tuberculosis activity of Desertomycin A.[3][6]

Example Dilution to 100 µg/mL Working Solution:

To prepare 1 mL of a 100 µg/mL working solution from a 10 mg/mL stock:

Use the C₁V₁ = C₂V₂ formula:

C₁ = 10 mg/mL = 10,000 µg/mL

V₁ = ?

C₂ = 100 µg/mL

V₂ = 1 mL = 1000 µL

Calculate the required volume of the stock solution (V₁):

V₁ = (C₂V₂) / C₁ = (100 µg/mL * 1000 µL) / 10,000 µg/mL = 10 µL

Add 10 µL of the 10 mg/mL Desertomycin A stock solution to 990 µL of the appropriate

sterile culture medium or buffer. Mix well by gentle pipetting or vortexing.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of Desertomycin A stock and

working solutions.
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Workflow for Desertomycin A Solution Preparation

Stock Solution Preparation (10 mg/mL)

Working Solution Preparation

Start: Desertomycin A Powder

Equilibrate vial to room temperature

Optional: Centrifuge to collect powder

Add calculated volume of sterile DMSO

Vortex and/or sonicate to dissolve

Aliquot into single-use tubes

Store at -80°C

Thaw one aliquot of stock solution

For experimental use

Dilute stock solution in experimental buffer/medium

Use immediately in experiment

Click to download full resolution via product page

Preparation workflow for Desertomycin A solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10814742?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/desertomycin_a
https://www.mdpi.com/1660-3397/17/2/114
https://www.mdpi.com/1660-3397/17/2/114
https://www.mdpi.com/1660-3397/17/2/114
https://pmc.ncbi.nlm.nih.gov/articles/PMC11266358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11266358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11266358/
https://barricklab.org/twiki/bin/view/Lab/ProtocolsAntibioticStockSolutions
https://www.researchgate.net/publication/331064147_Desertomycin_G_a_New_Antibiotic_with_Activity_against_Mycobacterium_tuberculosis_and_Human_Breast_Tumor_Cell_Lines_Produced_by_Streptomyces_althioticus_MSM3_Isolated_from_the_Cantabrian_Sea_Intertidal
https://www.researchgate.net/publication/382522414_Discovery_of_anti-Mycobacterium_tuberculosis_desertomycins_from_Streptomyces_flavofungini_TRM90047_based_on_genome_mining_and_HSQC-TOCSY
https://www.benchchem.com/product/b10814742#how-to-prepare-desertomycin-a-stock-solutions-for-experiments
https://www.benchchem.com/product/b10814742#how-to-prepare-desertomycin-a-stock-solutions-for-experiments
https://www.benchchem.com/product/b10814742#how-to-prepare-desertomycin-a-stock-solutions-for-experiments
https://www.benchchem.com/product/b10814742#how-to-prepare-desertomycin-a-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10814742?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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